molecular formula C12H12F3N3 B8540575 N-[(1-methyl-1H-pyrazol-5-yl)methyl]-4-(trifluoromethyl)aniline

N-[(1-methyl-1H-pyrazol-5-yl)methyl]-4-(trifluoromethyl)aniline

Cat. No.: B8540575
M. Wt: 255.24 g/mol
InChI Key: LODFRGGMHYDMSN-UHFFFAOYSA-N
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Description

N-[(1-methyl-1H-pyrazol-5-yl)methyl]-4-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C12H12F3N3 and its molecular weight is 255.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12F3N3

Molecular Weight

255.24 g/mol

IUPAC Name

N-[(2-methylpyrazol-3-yl)methyl]-4-(trifluoromethyl)aniline

InChI

InChI=1S/C12H12F3N3/c1-18-11(6-7-17-18)8-16-10-4-2-9(3-5-10)12(13,14)15/h2-7,16H,8H2,1H3

InChI Key

LODFRGGMHYDMSN-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC=N1)CNC2=CC=C(C=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Acetic acid (0.87 mL) was added to a chloroform (10 mL) solution that contained 1-methyl-1H-pyrazol-5-carbaldehyde (1.00 g) and 4-aminobenzotrifluoride (1.76 g) at a room temperature, and the obtained solution was then stirred for 10 minutes. Thereafter, sodium triacetoxyborohydride (2.89 g) was added to the reaction solution, and the obtained mixture was then stirred for 5.5 hours. Thereafter, a saturated sodium hydrogencarbonate aqueous solution was added to the reaction solution, and the obtained mixture was then extracted with chloroform. The organic layer was dried over anhydrous sodium sulfate, and was then concentrated under a reduced pressure. The obtained solid was washed with diisopropyl ether, so as to obtain the title compound (1.88 g) in the form of a light yellow solid.
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